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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address common problems encountered during audio-magnetotelluric (AMT)
surveys.

Frequently Asked Questions (FAQS)
Q1: What are the most common sources of noise in AMT surveys?

Al: AMT surveys are susceptible to several types of noise that can degrade data quality. These
can be broadly categorized as:

o Cultural Noise: Electromagnetic fields generated by human-made sources such as power
lines, pipelines, fences, and vehicles.[1][2]

 Instrumental Noise: Noise generated by the survey equipment itself, including sensors and
data loggers.[1]

o Natural Signal Variability: The natural electromagnetic signals used in AMT can fluctuate in
strength, with a notable minimum in the 1 to 10 Hertz range, often called the "dead-band".[1]

[3]

e Geological Noise: Subsurface geological variations that are not the target of the survey can
create complex electromagnetic responses that interfere with the desired signal.[4]

Q2: How can | identify the type of noise affecting my data?
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A2: Different noise sources have distinct characteristics in the recorded time series and
frequency domain. Power line noise, for instance, will appear as sharp, high-amplitude spikes
at specific frequencies (e.g., 50 or 60 Hz and their harmonics).[5] Cultural noise from moving
vehicles or infrastructure will be more intermittent.[2] Analyzing the spectral content of your
data is a key step in diagnosing the noise source.

Q3: What is the "dead-band" in AMT, and how does it affect my survey?

A3: The "dead-band" refers to a range of frequencies, typically between 1 and 10 Hz, where

the strength of natural electromagnetic waves is at a minimum.[1][3] This can result in a poor
signal-to-noise ratio in this frequency range, potentially limiting the depth of investigation for

certain targets.[3]

Q4: Can weather conditions impact my AMT survey?

A4: Yes, weather can influence AMT data quality. Wind can cause vibrations in the magnetic
sensors and cables, introducing noise.[1] Lightning activity, while a source of the natural signal,
can also create high-amplitude, transient noise if storms are nearby.[2]

Troubleshooting Guides
Problem 1: Poor Data Quality - General Troubleshooting

If you are experiencing overall poor data quality, follow this general workflow to diagnose and
address the issue.
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Start: Poor Data Quality

1. Verify Field Setup
- Sensor orientation & leveling correct?
- Electrode contact good?
- Cables secure?

'

2. Analyze Noise Characteristics
- View time-series & spectra.
- Identify dominant frequencies.

3. Identify Noise Source

Man-made sources Equipment issues Environmental factors

Instrumental Noise
(e.g., sensor malfunction)

Cultural Noise
(e.g., power lines, fences)

Natural Signal Variability
(e.g., dead-band, wind)

4a. Mitigate Cultural Noise 4b. Address Instrumental Noise 4c. Manage Natural Variability
- Relocate site. - Check/replace sensors. - Increase stacking time.
- Use remote reference. - Verify logger settings. - Record at different times of day.
- Apply notch filters. - Test with dummy load. - Shield sensors from wind.

5. Re-acquire or Reprocess Data

End: Improved Data Quality

Click to download full resolution via product page

General troubleshooting workflow for poor AMT data quality.
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Problem 2: Power Line Noise Contamination

Power line noise is a common issue that manifests as high-amplitude signals at 50 or 60 Hz
and their harmonics.

Symptoms:
e Sharp, periodic spikes in the time-series data.
 Distinct peaks at 50/60 Hz and multiples thereof in the frequency spectrum.

Troubleshooting Steps:

Site Selection: The most effective mitigation is to locate survey sites as far away from power
lines as possible.[2]

» Remote Reference: Employ a remote reference station to record the magnetic fields at a
location far from the noise source but within the same natural signal field. The noise, being
local, will not be correlated between the two sites and can be removed during processing.

o Notch Filtering: Apply a digital notch filter during data processing to remove the specific
power line frequencies.[6] Be cautious, as this can also remove natural signal at those
frequencies.

e Increase Stacking Time: Longer recording times may help to improve the signal-to-noise
ratio, assuming the power line noise is relatively stable.[2]

Problem 3: Poor Electrode Contact

Poor contact between the electrodes and the ground can lead to noisy or saturated electric
field data.

Symptoms:
¢ High contact resistance readings.

o Spiky or clipped electric field time-series data.
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» Unstable or drifting DC offset.[2]
Troubleshooting Steps:
e Improve Grounding:
o Dig deeper holes for the electrodes to reach more conductive soil.

o Saturate the ground around the electrodes with a saltwater solution to decrease contact

resistance.[7]

o Use a conductive mud, such as a mix of bentonite or even cat litter with saltwater, to
backfill the electrode holes.[7]

e Check Equipment:
o Ensure electrode cables are not damaged.
o Verify that the non-polarizing electrodes are functioning correctly and have not dried out.

Data Presentation

The following table summarizes common noise sources in AMT surveys and their typical
frequency ranges.
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Noise Source

Typical Frequency
Range

Characteristics

Mitigation
Techniques

Power Lines

50/60 Hz and

harmonics

Monochromatic, high

amplitude

Site selection, remote
reference, notch

filtering

Pipelines/Fences

Broad-band

Can act as antennas,
re-radiating EM fields

Site selection, careful

orientation of sensors

Intermittent, broad-

Transient spikes in

Data editing, robust

Vehicles )
band data processing
Low-frequency ] o
) ) o ) Burying and shielding
Wwind Noise 0.1-10Hz vibrations on magnetic )
sensors, wind baffles
sensors
Regular equipment
) ) Can be broad-band or
Instrumental Varies by instrument checks, proper warm-

specific frequencies

up

Experimental Protocols
Protocol: Setting up a Remote Reference Station

The remote reference technique is a powerful method for reducing the effects of local,
uncorrelated noise.

Objective: To simultaneously record the magnetic fields at the survey site and a remote, low-
noise location to enable noise cancellation during processing.

Methodology:

o Site Selection: Choose a remote location that is at least 5-10 km away from the primary
survey area and free from cultural noise sources. The geology at the remote site should not
be anomalously conductive.

e Instrumentation: A second, synchronized AMT system is required for the remote station. This
system will record the horizontal magnetic fields (Hx and Hy).

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Synchronization: It is critical that the data acquisition at both the primary and remote sites is
precisely time-synchronized, typically using GPS clocks.

o Data Acquisition: Record the magnetic field data at both locations simultaneously for the
same duration as the main survey.

» Data Processing: During processing, the cross-power spectra between the electric fields at
the primary site and the magnetic fields at the remote site are used to calculate the
impedance tensor. This process effectively cancels out the uncorrelated noise present at the
primary site.

Primary Survey Site

Local Noise Source
(e.g., Power Line)

affects

Remote Reference Site

Remote Station Primary Station
(Hx, Hy) (Ex, Ey, Hx, Hy)
\/ \/

Data Processing
Cross-Power Spectr

Noise-Reduced Data

Click to download full resolution via product page

Diagram of the remote reference technique in AMT surveys.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b051145?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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